Cas no 896381-16-1 (2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide
• CAS No: 896381-16-1
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6020981
• PubChem ID: 78340793
• Update Time: 2025-05-20

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide
• 896381-16-1

• Inchi： 1S/C18H23N3O3/c22-16(19-11-10-13-6-2-1-3-7-13)12-21-17(23)14-8-4-5-9-15(14)20-18(21)24/h1-3,6-7,14-15H,4-5,8-12H2,(H,19,22)(H,20,24)
• InChI Key： PNLGRGYWJUFMFR-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2NC(N1CC(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide

Introduction to 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide (CAS No. 896381-16-1)

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide, also known by its CAS number 896381-16-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide is characterized by a quinazoline core with a 2,4-dioxo substitution and an acetamide group attached to the 3-position. The acetamide group is further substituted with a 2-phenylethyl moiety. This unique structural arrangement contributes to the compound's biological activity and pharmacological properties.

The synthesis of this compound typically involves a multi-step process. One common approach is the condensation of an appropriate amine with a quinazoline derivative containing a reactive carbonyl group. For instance, the reaction between 3-aminoquinazoline-2,4(1H,3H)-dione and 2-phenylethylamine can yield the desired product. The synthesis can be optimized by varying reaction conditions such as temperature, solvent, and catalysts to achieve high yields and purity.

Biological Properties

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide has been studied for its potential as a therapeutic agent due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide has also demonstrated antiproliferative activity against various cancer cell lines. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could have potential applications in cancer therapy.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide has been explored in several preclinical studies. In animal models of inflammation and cancer, this compound has shown promising results in reducing disease severity and improving outcomes. For example, in a murine model of rheumatoid arthritis, treatment with this compound led to a significant reduction in joint swelling and inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

Recent Research Findings

The latest research on 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide has expanded our understanding of its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. By inhibiting CSC self-renewal and promoting differentiation, this compound may offer a novel approach to overcoming treatment resistance in cancer patients.

Another area of active research is the use of this compound in combination with other therapeutic agents to enhance treatment efficacy. Preclinical studies have shown that combining 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide with conventional chemotherapy drugs such as doxorubicin can lead to synergistic effects and improved outcomes in cancer models.

Conclusion

In conclusion, 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)acetamide (CAS No. 896381-16-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases, while its antiproliferative effects suggest potential use in cancer therapy. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. Recent research findings have further expanded our understanding of its mechanisms of action and potential therapeutic uses. As research continues to advance in this area, 2-(2,4-dioxo-1， ２，３，４－tetrahydroquinazolin－３－ｙｌ）－Ｎ－（２－ｐｈｅｎｙｌｅｔｈｙｌ）ａｃｅｔａｍｉｄｅ (CAS No.896381－１６－１) holds great promise for future medical applications.